Cas no 313528-44-8 (4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 313528-44-8
• MF: C₂₀H₁₃BrN₂OS
• MW: 409.299022436142
• CID: 6134263
• PubChem ID: 3470319
• Update Time: 2025-06-15

4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide
• Benzamide, 4-bromo-N-[4-(2-naphthalenyl)-2-thiazolyl]-
• 4-BROMO-N-[4-(NAPHTHALEN-2-YL)-1,3-THIAZOL-2-YL]BENZAMIDE
• 4-bromo-N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)benzamide
• AKOS003628253
• SR-01000394525-1
• F0012-0116
• 4-bromo-N-(4-(naphthalen-2-yl)thiazol-2-yl)benzamide
• AB00666687-01
• SR-01000394525
• 313528-44-8

• Inchi： 1S/C20H13BrN2OS/c21-17-9-7-14(8-10-17)19(24)23-20-22-18(12-25-20)16-6-5-13-3-1-2-4-15(13)11-16/h1-12H,(H,22,23,24)
• InChI Key： YICNKASRSFRMER-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C3C(=C2)C=CC=C3)=CS1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 407.99320g/mol
• Monoisotopic Mass: 407.99320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 70.2Ų

Additional information on 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 313528-44-8)

4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide, identified by its Chemical Abstracts Service (CAS) number CAS No. 313528-44-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class and incorporates a brominated naphthalene moiety, which contributes to its unique chemical properties and potential biological activities.

The structural composition of 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide features a benzamide core linked to a 1,3-thiazole ring, further substituted with a naphthalen-2-yl group at the para position relative to the bromine atom. This arrangement creates a molecule with multiple potential sites for interaction with biological targets, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of heterocyclic compounds for their diverse pharmacological properties. The combination of a benzamide group, a bromine atom, and a naphthalene ring in 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide suggests potential applications in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer treatments. The presence of the bromine atom particularly enhances its reactivity, allowing for further functionalization and customization to tailor its biological activity.

Current research in medicinal chemistry has highlighted the importance of molecular diversity in identifying novel therapeutic agents. The structural features of 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide make it an attractive scaffold for designing molecules that can interact with specific biological pathways. For instance, the benzamide moiety is known to be a key pharmacophore in many bioactive compounds, while the 1,3-thiazole ring is frequently found in drugs with antimicrobial and anti-inflammatory properties.

The naphthalenyl group in 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylbenzamide adds another layer of complexity and potential functionality. Naphthalene derivatives are well-documented for their role in various pharmacological contexts, including as intermediates in the synthesis of bioactive molecules. The bromine substitution on the naphthalene ring further enhances its utility as a handle for chemical modifications, enabling researchers to explore different derivatives with tailored properties.

Recent studies have demonstrated the importance of structure-based drug design in optimizing lead compounds for clinical use. The molecular structure of 4-bromo-N-4-(naphthalen-2-yl)-1,3-thiazol-2-ybenzamide provides a rich framework for computational modeling and experimental validation. By leveraging computational techniques such as molecular docking and virtual screening, researchers can predict potential interactions between this compound and target proteins, thereby accelerating the drug discovery process.

The synthesis of 4-bromo-N--(naphthalen--2--y)-1,-3-thiazol--"-y]-benzamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this compound efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define its structure.

In addition to its potential therapeutic applications, 4-bromo-N--(naphthalen--"-y]-1,-3-thiazol--"-y]-benzamide may also serve as a valuable intermediate in the synthesis of other bioactive molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore diverse chemical space and discover new compounds with enhanced properties.

The pharmacological evaluation of CAS No. 313528--44--8 is currently underway in several research laboratories worldwide. Preliminary studies suggest that this compound exhibits promising activity against various disease-related targets. For example, it has shown inhibitory effects on certain enzymes implicated in inflammation and cancer progression. These findings underscore its potential as a lead compound for developing novel therapeutics.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy before clinical use can be considered. The investigation of CAS No.--13--528----44----8 is no exception and will involve rigorous preclinical studies followed by human clinical trials if initial results are favorable. These studies will provide critical insights into its pharmacokinetic profile, toxicity profile, and overall therapeutic potential.

The role of computational chemistry in modern drug discovery cannot be overstated. Advanced computational tools have enabled researchers to predict the behavior of molecules like CAS No.--13----528----44----8 before they are synthesized in the laboratory. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

In conclusion,








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